Cas no 71350-70-4 (OXAZOLE, 5-[1,1'-BIPHENYL]-4-YL-2-METHYL-)

• Product Name: OXAZOLE, 5-[1,1'-BIPHENYL]-4-YL-2-METHYL-
• CAS No: 71350-70-4
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 3476874
• PubChem ID: 4352560
• Update Time: 2025-04-21

OXAZOLE, 5-[1,1'-BIPHENYL]-4-YL-2-METHYL- Chemical and Physical Properties

Names and Identifiers

• OXAZOLE, 5-[1,1'-BIPHENYL]-4-YL-2-METHYL-
• 5-([1,1'-Biphenyl]-4-yl)-2-methyloxazole
• 71350-70-4
• 5-(4-Biphenylyl)-2-methyloxazole
• SCHEMBL5586085
• SY314293

• Inchi： 1S/C16H13NO/c1-12-17-11-16(18-12)15-9-7-14(8-10-15)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： NMMOSGSWKVZOKK-UHFFFAOYSA-N
• SMILES： O1C(C)=NC=C1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.099714038Da
• Monoisotopic Mass: 235.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26Ų